Cas no 1482341-94-5 (1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol)

• Product Name: 1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol
• CAS No: 1482341-94-5
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5170617
• PubChem ID: 63933106
• Update Time: 2025-06-13

1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[(4-ethylphenyl)methyl]amino]-2-methyl-
• 1-((4-Ethylbenzyl)amino)-2-methylpropan-2-ol
• 1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol

• Inchi： 1S/C13H21NO/c1-4-11-5-7-12(8-6-11)9-14-10-13(2,3)15/h5-8,14-15H,4,9-10H2,1-3H3
• InChI Key： UJWCQNZCNFIDJI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(CC)C=C1)C(C)(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol

Comprehensive Overview of 1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol (CAS No. 1482341-94-5)

1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol (CAS No. 1482341-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1482341-94-5, features a combination of an ethylphenyl group and a methylamino moiety, which contributes to its potential applications in drug development and material science. Researchers are particularly interested in its molecular interactions and bioactivity, as these characteristics could pave the way for innovative therapeutic solutions.

In recent years, the demand for custom synthesis and high-purity compounds like 1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol has surged, driven by advancements in precision medicine and biotechnology. This compound's chemical stability and solubility profile make it a candidate for further exploration in drug formulation and delivery systems. Additionally, its synthetic versatility allows for modifications that could enhance its efficacy in targeted applications, such as enzyme inhibition or receptor modulation.

The pharmacokinetic properties of 1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol are another area of active investigation. Scientists are examining its metabolic pathways and toxicity profiles to ensure its suitability for clinical use. Given the growing emphasis on sustainable chemistry, efforts are also underway to optimize its synthesis using green chemistry principles, minimizing environmental impact while maintaining high yields and purity.

From an industrial perspective, CAS No. 1482341-94-5 is often discussed in the context of scalable production and cost-effective manufacturing. Companies specializing in fine chemicals are exploring ways to integrate this compound into larger supply chains, ensuring consistent quality and availability. Its potential role in next-generation therapeutics aligns with the broader trend toward personalized healthcare, where tailored treatments are becoming increasingly important.

For researchers and professionals seeking detailed information on 1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol, understanding its spectroscopic data (e.g., NMR, IR, and mass spectra) is crucial. These analytical insights help verify its identity and purity, which are critical for regulatory compliance and research reproducibility. Furthermore, collaborations between academic institutions and industry leaders are essential to unlocking the full potential of this compound.

In summary, 1-{(4-ethylphenyl)methylamino}-2-methylpropan-2-ol (CAS No. 1482341-94-5) represents a promising area of study with applications spanning pharmaceuticals, materials science, and biotechnology. Its structural uniqueness and functional adaptability position it as a valuable asset in the quest for innovative solutions to complex challenges in modern science and medicine.